3,4-Dichloro-5-methylthiophenol
Overview
Description
3,4-Dichloro-5-methylthiophenol, also known as DMT, is an organic compound that is used in a range of scientific research applications. It is a colorless, crystalline solid with a molecular formula of C7H5Cl2OS. This compound has a wide range of biochemical and physiological effects and is used in various lab experiments.
Mechanism of Action
The mechanism of action of 3,4-Dichloro-5-methylthiophenol is not fully understood. However, it is believed to act as a neurotransmitter, meaning that it is able to bind to receptors on nerve cells and influence the activity of these cells. It is also believed to act as an agonist, meaning that it can activate certain receptors and cause a response in the body.
Biochemical and Physiological Effects
3,4-Dichloro-5-methylthiophenol has been shown to have a number of biochemical and physiological effects. It has been shown to affect the release of various hormones, including serotonin and dopamine. It has also been shown to affect the activity of various enzymes in the body, including those involved in the metabolism of drugs. Additionally, it has been shown to affect the activity of various neurotransmitters in the brain, including serotonin and dopamine.
Advantages and Limitations for Lab Experiments
The use of 3,4-Dichloro-5-methylthiophenol in laboratory experiments has a number of advantages. It is relatively simple and efficient to synthesize, making it suitable for laboratory use. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to the use of 3,4-Dichloro-5-methylthiophenol in laboratory experiments. It can be toxic in large doses, and it can interact with other compounds in the body, resulting in potentially dangerous side effects.
Future Directions
The use of 3,4-Dichloro-5-methylthiophenol in scientific research is still relatively new, and there are a number of potential future directions for research involving this compound. These include further studies into the biochemical and physiological effects of 3,4-Dichloro-5-methylthiophenol, as well as research into its potential therapeutic applications. Additionally, further research could be conducted into the mechanism of action of 3,4-Dichloro-5-methylthiophenol and its potential interactions with other compounds in the body. Finally, further research could be conducted into the potential toxic effects of 3,4-Dichloro-5-methylthiophenol in humans and other animals.
Scientific Research Applications
3,4-Dichloro-5-methylthiophenol has been used in a variety of scientific research applications. It has been used in studies of the effects of various drugs on the nervous system, as well as in studies of the effects of various hormones on the body. It has also been used to study the effects of various environmental toxins on the body. Additionally, 3,4-Dichloro-5-methylthiophenol has been used as a tool to study the effects of various drugs on the brain, as well as the effects of various hormones on the body.
properties
IUPAC Name |
3,4-dichloro-5-methylbenzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2S/c1-4-2-5(10)3-6(8)7(4)9/h2-3,10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEFXFNJAVBAVOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)Cl)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dichloro-5-methylthiophenol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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